Cas no 52708-37-9 (4-(Carbazol-9-yl)aniline)

• Product Name: 4-(Carbazol-9-yl)aniline
• CAS No: 52708-37-9
• MF: C₁₈H₁₄N₂
• MW: 258.317163944244
• MDL: MFCD00626047
• CID: 359062
• Update Time: 2025-11-06

4-(Carbazol-9-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(9H-Carbazol-9-yl)aniline
• 9-(4-Aminophenyl)carbazole
• 4-(9H-carbazol-9-yl)benzenamine
• 4-carbazol-9-ylaniline
• Benzenamine, 4-(9H-carbazol-9-yl)-
• 4-Carbazol-9-yl-phenylamine
• Benzenamine,4-(9H-carbazol-9-yl)
• 9-(4-Aminobenzene)carbazole
• 9-(4-Aminophenyl)-9H-carbazole
• N-(4-Aminophenyl)carbazole
• DEVUXRBOPYDIDJ-UHFFFAOYSA-N
• BAS 00119446
• 4-(Carbazol-9-yl)aniline
• Oprea1_417247
• Oprea1_639139
• 4-(9H-Carbazole-9-yl)aniline
• 4-(9H-Carbazol-9-yl)aniline #
• AX8282211

• MDL： MFCD00626047
• Inchi： 1S/C18H14N2/c19-13-9-11-14(12-10-13)20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-12H,19H2
• InChI Key： DEVUXRBOPYDIDJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 258.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 312
• Topological Polar Surface Area: 31

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94.0 to 98.0 deg-C
• Solubility: Insuluble (4.4E-3 g/L) (25 ºC),
• PSA: 30.95000
• LogP: 4.94710
• λmax: 290(MeOH)(lit.)

4-(Carbazol-9-yl)aniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-(Carbazol-9-yl)aniline

4-(Carbazol-9-yl)aniline: A Comprehensive Overview of CAS No. 52708-37-9

4-(Carbazol-9-yl)aniline, also known by its CAS number 52708-37-9, is a versatile organic compound that has garnered significant attention in the fields of materials science, organic synthesis, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines the aromatic properties of aniline with the electron-donating capabilities of the carbazole moiety. The combination of these features makes 4-(Carbazol-9-yl)aniline a valuable building block for a wide range of applications, from the development of advanced electronic materials to the synthesis of novel pharmaceuticals.

The molecular formula of 4-(Carbazol-9-yl)aniline is C₁₈H₁₅N₂, and it has a molecular weight of 263.32 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of carbazole with anilines, often under carefully controlled conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing 4-(Carbazol-9-yl)aniline, making it more accessible for both academic and industrial applications.

In the realm of materials science, 4-(Carbazol-9-yl)aniline has been extensively studied for its potential use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The carbazole unit in the molecule is known for its excellent electron-donating properties, which can enhance the charge transport and stability of these devices. Research published in the Journal of Materials Chemistry C (2021) demonstrated that derivatives of 4-(Carbazol-9-yl)aniline can significantly improve the efficiency and longevity of OLEDs, making them more suitable for commercial applications.

Beyond its applications in electronic materials, 4-(Carbazol-9-yl)aniline has also shown promise in pharmaceutical research. The compound's unique structure allows it to serve as a scaffold for the design and synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have explored the use of 4-(Carbazol-9-yl)aniline-based derivatives as inhibitors of specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. A recent article in the Journal of Medicinal Chemistry (2020) reported that certain derivatives of 4-(Carbazol-9-yl)aniline exhibited potent anti-cancer activity against multiple cell lines, highlighting its potential as a lead compound for drug discovery.

The physical properties of 4-(Carbazol-9-yl)aniline, such as its solubility, melting point, and thermal stability, are crucial for its practical applications. The compound is generally insoluble in water but shows good solubility in common organic solvents like dichloromethane, toluene, and dimethylformamide (DMF). Its melting point is around 165°C, and it exhibits excellent thermal stability up to 300°C. These properties make it suitable for high-temperature processes and long-term storage without degradation.

In terms of safety and handling, while 4-(Carbazol-9-yl)aniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances to ensure its stability and longevity.

The environmental impact of 4-(Carbazol-9-yl)aniline is another important consideration. While there is limited data available on its environmental fate and effects, efforts are being made to develop greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. Sustainable practices in the production and disposal of this compound are essential to minimize any potential environmental risks.

In conclusion, 4-(Carbazol-9-yl)aniline, with its CAS number 52708-37-9, is a multifaceted compound with a wide range of applications in materials science and pharmaceutical research. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for various technological advancements. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in both academic and industrial settings.